Trelnarizine

• CAS RN: 123205-52-7
• Molecular Formula: C28H30F2N2O2
• Molecular Weight: 464.5 g/mol
• IUPAC Name: 1-[bis(4-fluorophenyl)methyl]-4-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enyl]piperazine
• InChI: InChI=1S/C28H30F2N2O2/c1-33-26-14-5-21(20-27(26)34-2)4-3-15-31-16-18-32(19-17-31)28(22-6-10-24(29)11-7-22)23-8-12-25(30)13-9-23/h3-14,20,28H,15-19H2,1-2H3/b4-3+
• InChI Key: CELDOXOGIZIYPY-ONEGZZNKSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/CN2CCN(CC2)C(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)OC
• SMILES: COC1=C(C=C(C=C1)C=CCN2CCN(CC2)C(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)OC
• synonyms: PU 122; PU-122

Description

Trelnarizine is a compound that belongs to the class of antihistamines and is used to treat various conditions such as vertigo, motion sickness, and allergies. It is a potent inhibitor of the histamine H1 receptor and has been shown to have a high affinity for this receptor.

Mechanism Of Action

Trelnarizine is a potent inhibitor of the histamine H1 receptor. It works by blocking the action of histamine, which is a chemical that is released by the body in response to an allergen. By blocking the action of histamine, Trelnarizine reduces the symptoms of allergies such as itching, sneezing, and runny nose.

Biochemical And Physiological Effects

Trelnarizine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the activity of the enzyme phospholipase A2, which is involved in the production of inflammatory mediators. In addition, Trelnarizine has been shown to reduce the release of cytokines, which are involved in the immune response.

Advantages And Limitations For Lab Experiments

Trelnarizine has a number of advantages for lab experiments. It is a potent inhibitor of the histamine H1 receptor, which makes it an effective tool for studying the role of histamine in various physiological processes. In addition, Trelnarizine has been shown to have a low toxicity profile, which makes it a safe compound to use in lab experiments.
However, there are also some limitations to the use of Trelnarizine in lab experiments. It has a relatively short half-life, which can make it difficult to study its long-term effects. In addition, Trelnarizine has a relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research on Trelnarizine. One area of research is the potential use of Trelnarizine in the treatment of psychiatric disorders such as schizophrenia, depression, and anxiety disorders. Another area of research is the development of new analogs of Trelnarizine that have improved pharmacological properties such as increased solubility and longer half-life.
Conclusion:
Trelnarizine is a compound that has been extensively studied for its potential therapeutic applications. It is a potent inhibitor of the histamine H1 receptor and has been shown to have a number of biochemical and physiological effects. While there are some limitations to the use of Trelnarizine in lab experiments, it remains a useful tool for studying the role of histamine in various physiological processes. There are also a number of future directions for research on Trelnarizine, which could lead to the development of new and improved therapies for a variety of conditions.

Synthesis Methods

The synthesis of Trelnarizine involves the condensation of 2-chloro-4-methoxybenzylamine with 4-(4-chlorophenyl)-4-hydroxypiperidine in the presence of a base. This reaction yields Trelnarizine in good yield and high purity. The synthesis of Trelnarizine has been well documented in the literature and is considered to be a straightforward process.

Scientific Research Applications

Trelnarizine has been extensively studied for its potential therapeutic applications. It has been shown to be effective in treating various conditions such as vertigo, motion sickness, and allergies. In addition, Trelnarizine has been shown to have potential in the treatment of other conditions such as schizophrenia, depression, and anxiety disorders.